N-(4-{[(5-chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}phenyl)acetamide

• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol
• IUPAC Name: N-[4-[(5-chloro-2-methoxy-4-methylphenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C16H17ClN2O4S/c1-10-8-15(23-3)16(9-14(10)17)24(21,22)19-13-6-4-12(5-7-13)18-11(2)20/h4-9,19H,1-3H3,(H,18,20)
• InChI Key: AZQWVMPYVZPSDE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C)OC

Description

N-(4-{[(5-chloro-2-methoxy-4-methylphenyl)sulfonyl]amino}phenyl)acetamide, commonly known as CAM, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of several enzymes and has been shown to have potential therapeutic applications.

Scientific Research Applications

CAM has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of several enzymes, including carbonic anhydrase and matrix metalloproteinases. These enzymes play a crucial role in various physiological processes, including bone resorption, tumor growth, and angiogenesis. CAM has been shown to inhibit these processes, making it a potential candidate for the treatment of various diseases, including osteoporosis, cancer, and diabetic retinopathy.

Mechanism of Action

The mechanism of action of CAM involves the inhibition of carbonic anhydrase and matrix metalloproteinases. Carbonic anhydrase is an enzyme that plays a crucial role in bone resorption, and its inhibition by CAM can lead to a decrease in bone loss. Matrix metalloproteinases are enzymes that are involved in tumor growth and angiogenesis, and their inhibition by CAM can lead to a decrease in tumor growth and angiogenesis.
Biochemical and Physiological Effects:
CAM has been shown to have several biochemical and physiological effects. It has been shown to decrease bone loss in animal models of osteoporosis, decrease tumor growth in animal models of cancer, and decrease angiogenesis in animal models of diabetic retinopathy. CAM has also been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

CAM has several advantages for lab experiments. It is a potent inhibitor of several enzymes and can be used to study the role of these enzymes in various physiological processes. It is also relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. However, CAM has some limitations for lab experiments. It is a highly reactive compound and can react with other compounds in the lab, leading to false-positive results. It is also toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for further research on CAM. One area of research could be the development of CAM analogs with improved potency and selectivity. Another area of research could be the study of the pharmacokinetics and pharmacodynamics of CAM in animal models and humans. This could help to determine the optimal dosage and administration route for CAM in clinical trials. Finally, further research could be done on the potential therapeutic applications of CAM in various diseases, including osteoporosis, cancer, and diabetic retinopathy.
In conclusion, CAM is a potent inhibitor of several enzymes and has potential therapeutic applications. Its mechanism of action involves the inhibition of carbonic anhydrase and matrix metalloproteinases, leading to a decrease in bone loss, tumor growth, and angiogenesis. CAM has several advantages for lab experiments, including its potency and ease of synthesis, but also has limitations, including its reactivity and toxicity. Future research on CAM could focus on the development of analogs, the study of pharmacokinetics and pharmacodynamics, and the potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of CAM involves the reaction of 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride with 4-aminophenylacetic acid in the presence of a base. The reaction yields CAM as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.